Cas no 35296-72-1 (1-Butanol)

1-Butanol structure

1-Butanol structure

Product Name:1-Butanol

CAS No:35296-72-1

Molecular Formula:C₄H₁₀O

Molecular Weight:74.1216

CID:93262

1-Butanol Properties

Names and Identifiers

- 1-Butanol
- butan-1-ol
- Butyric alcohol
- Butyl alcohol
- n-Butanol
- n-butyl alcohol
- Propylcarbinol
- Normal Butanol
- Natural Butyl Alcohol
- Butanol
- +Expand
- InChIKey： LRHPLDYGYMQRHN-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3
- SMILES： C(O)CCC

Computed Properties

Exact Mass: 74.0732

Experimental Properties

PSA: 20.23

1-Butanol Synthesis

Synthetic Circuit 1

4358-64-9

4358-64-9

35296-72-1

35296-72-1

22554-74-1

22554-74-1

453-20-3

453-20-3

109-99-9

109-99-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium , Rhenium oxide Solvents: 1,4-Dioxane ; 4 h, 8 MPa, 413 K

Reference

Hydrodeoxygenation of Vicinal OH Groups over Heterogeneous Rhenium Catalyst Promoted by Palladium and Ceria Support

Ota, Nobuhiko; Tamura, Masazumi; Nakagawa, Yoshinao; Okumura, Kazu; Tomishige, Keiichi, Angewandte Chemie, 2015, 54(6), 1897-1900

1-Butanol Raw materials

cis-Tetrahydrofuran-3,4-diol

1-Butanol Preparation Products

1-Butanol Suppliers

Jiangsu Xinsu New Materials Co., Ltd

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(CAS:35296-72-1)

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1-Butanol Related Literature

1. Supramolecular organogel formation through three-dimensional α-cyclodextrin nanostructures: solvent chirality-selective organogel formation

Toshiyuki Kida,Ayumi Teragaki,Justine M. Kalaw,Hajime Shigemitsu Chem. Commun. 2020 56 7581
2. Enantioselective Raman spectroscopy (esR) for distinguishing between the enantiomers of 2-butanol

Claudia C. Rullich,Johannes Kiefer Analyst 2018 143 3040
3. An artificial synthetic pathway for acetoin, 2,3-butanediol, and 2-butanol production from ethanol using cell free multi-enzyme catalysis

Liaoyuan Zhang,Raushan Singh,Sivakumar D,Zewang Guo,Jiahuan Li,Fanbing Chen,Yuanzhi He,Xiong Guan,Yun Chan Kang,Jung-Kul Lee Green Chem. 2018 20 230
4. Reversible helical polymerization of supramolecular toroidal objects

Bowen Shen,Myongsoo Lee Polym. Chem. 2019 10 6551
5. On the separation of enantiomers by drift tube ion mobility spectrometry

Roberto Fernández-Maestre,Markus Doerr Anal. Methods 2022 14 3011
6. Bulky metallocavitands with a chiral cavity constructed by aluminum and magnesium atrane-likes: enantioselective recognition and separation of racemic alcohols

Yingguo Li,Dawei Yu,Zhongran Dai,Jinjin Zhang,Yongliang Shao,Ning Tang,Jincai Wu Dalton Trans. 2015 44 5692
7. Sorption discrimination between secondary alcohol enantiomers by chiral alkyl-dicarboxylate MOFs

Yulia A. Satska,Elena A. Mikhalyova,Zhanna V. Chernenko,Sergey V. Kolotilov,Matthias Zeller,Igor V. Komarov,Andriy V. Tymtsunik,Andrey Tolmachev,Konstantin S. Gavrilenko,Anthony W. Addison RSC Adv. 2016 6 93707
8. Multi-path variational transition state theory for chiral molecules: the site-dependent kinetics for abstraction of hydrogen from 2-butanol by hydroperoxyl radical, analysis of hydrogen bonding in the transition state, and dramatic temperature dependence of the activation energy

Junwei Lucas Bao,Rubén Meana-Pa?eda,Donald G. Truhlar Chem. Sci. 2015 6 5866
9. Synthesis and application of methyl itaconate–anthracene adducts in configuration assignment of chiral secondary alcohols by 1H NMR

Puracheth Rithchumpon,Neeranuth Intakaew,Nopawit Khamto,Saranpong Yimklan,Piyarat Nimmanpipug,Praput Thavornyutikarn,Puttinan Meepowpan Org. Biomol. Chem. 2021 19 8955
10. Inclusion compounds of a borneol dumb-bell host with methylcyclohexanones and 2-butanols: structures and resolutions

Eustina Batisai,Luigi R. Nassimbeni,Edwin Weber CrystEngComm 2015 17 4205

35296-72-1 (1-Butanol) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:35296-72-1)Butanol

sfd17706

Purity:99%

Quantity:200KG

Price($):discuss personally